Cas no 1338953-72-2 (5-(1-oxo-1λ?-thiomorpholin-4-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(1-oxo-1λ?-thiomorpholin-4-yl)thiophene-2-carbaldehyde
• CAS No: 1338953-72-2
• MF: C₉H₁₁NO₂S₂
• MW: 229.319139719009
• CID: 5265058
• Update Time: 2026-03-09

5-(1-oxo-1λ?-thiomorpholin-4-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(1-Oxo-1lambda4-thiomorpholin-4-yl)thiophene-2-carbaldehyde
• 5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 5-(1-oxido-4-thiomorpholinyl)-
• 5-(1-oxo-1λ?-thiomorpholin-4-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C9H11NO2S2/c11-7-8-1-2-9(13-8)10-3-5-14(12)6-4-10/h1-2,7H,3-6H2
• InChI Key： YHHSZZXMBAWRGQ-UHFFFAOYSA-N
• SMILES： S1(CCN(C2=CC=C(C=O)S2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.7
• Topological Polar Surface Area: 84.8

Additional information on 5-(1-oxo-1λ?-thiomorpholin-4-yl)thiophene-2-carbaldehyde

5-(1-Oxo-1λ?-Thiomorpholin-4-Yl)Thiophene-2-Carbaldehyde: A Comprehensive Overview

The compound 5-(1-Oxo-1λ?-Thiomorpholin-4-Yl)Thiophene-2-Carbaldehyde, with the CAS number 1338953-72-2, is a fascinating molecule that has garnered attention in various fields of chemistry and materials science. This compound, often referred to as Thiomorpholine Thiophene Carbaldehyde, is characterized by its unique structural features and potential applications in drug discovery, material synthesis, and catalysis.

The molecular structure of 5-(1-Oxo-1λ?-Thiomorpholin-4-Yl)Thiophene-2-Carbaldehyde consists of a thiophene ring fused with a thiomorpholine moiety, which introduces both aromaticity and sulfur-based functionalities. The thiophene ring, known for its stability and electronic properties, serves as a versatile platform for further chemical modifications. The thiomorpholine group, on the other hand, adds complexity to the molecule by introducing a six-membered ring with sulfur atoms, which can influence the compound's reactivity and solubility.

Recent studies have highlighted the potential of this compound in the field of organic electronics. Researchers have explored its ability to act as a building block for constructing advanced materials with tailored electronic properties. For instance, the incorporation of this compound into polymer frameworks has shown promise in enhancing charge transport properties, making it a candidate for applications in organic light-emitting diodes (OLEDs) and flexible electronics.

In terms of synthesis, the preparation of 5-(1-Oxo-1λ?-Thiomorpholin-4-Yl)Thiophene-2-Carbaldehyde involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of thiophene derivatives with thiomorpholine precursors under specific catalytic conditions. The optimization of these reactions has been a focus of recent research efforts, aiming to improve yield and purity while reducing production costs.

The pharmacological properties of this compound have also been investigated in preclinical studies. Preliminary results suggest that it may exhibit anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic applications. However, further research is needed to fully understand its bioavailability and toxicity profile before considering clinical trials.

In addition to its chemical significance, this compound has found niche applications in analytical chemistry as a chelating agent due to its ability to coordinate with metal ions. This property has been exploited in the development of sensors for heavy metal detection, contributing to environmental monitoring efforts.

The study of 5-(1-Oxo-1λ?-Thiomorpholin-4-Yl)Thiophene-2-Carbaldehyde continues to evolve with advancements in computational chemistry and machine learning techniques. These tools are being used to predict its electronic properties and reactivity patterns, enabling researchers to design more efficient synthetic routes and explore novel applications.

In conclusion, 5-(1-Oxo-1λ?-Thiomorpholin-4-Yl)Thiophene-2-Carbaldehyde stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in areas ranging from materials science to pharmacology.